Cas no 1094-86-6 (Silane, [[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis[trimethyl-)

• Product Name: Silane, [[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis[trimethyl-
• CAS No: 1094-86-6
• MF: C₁₈H₂₆O₂Si₂
• MW: 330.568847179413
• CID: 2354852
• Update Time: 2024-11-26

Silane, [[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis[trimethyl- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Bis(trimethylsilyloxy)biphenyl
• trimethyl-[4-(4-trimethylsilyloxyphenyl)phenoxy]silane
• 4,4'-Bis(trimethylsiloxy)biphenyl
• 4,4'-Bis(trimethylsilyloxy)-1,1'-biphenyl
• Biphenyl-4,4'-diylbis(oxy)bis(trimethylsilane)
• [(4,4'-Biphenylylene)bisoxy]bis(trimethylsilane)
• IRXVVRLNZOQOJO-UHFFFAOYSA-N
• Silane, [[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis[trimethyl-
• Silane, (4,4'-biphenylylenedioxy)bis[trimethyl-
• 4,4'-Ditrimethylsiloxybiphenyl
• 4,4'-Biphenyldiol, 2TMS derivative
• Silane, (4,4'-biphenylylenedioxy)bis*trimethyl-
• 4,4'-Bis[(trimethylsilyl)oxy]-1,1'-biphenyl #
• Silane, [[1,1'-biphenyl]-4,4'-diylbis(oxy)]bis*trimethyl-

• Inchi： 1S/C18H26O2Si2/c1-21(2,3)19-17-11-7-15(8-12-17)16-9-13-18(14-10-16)20-22(4,5)6/h7-14H,1-6H3
• InChI Key： IRXVVRLNZOQOJO-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C)OC1C=CC(=CC=1)C1C=CC(=CC=1)O[Si](C)(C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing